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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Blue 35, a versatile dye
with applications spanning various scientific and industrial fields. This document details its
alternative names and synonyms, summarizes its key physicochemical properties in tabular
format for easy comparison, and presents detailed experimental protocols for its synthesis and
application.

Nomenclature and Identification: Synonyms and
Alternative Names

Solvent Blue 35 is known by a multitude of synonyms and trade names across different
industries and suppliers. Understanding these alternative names is crucial for comprehensive
literature searches and sourcing of the material. The dye is chemically classified as an
anthraquinone derivative.[1]

The most common synonyms and identifiers for Solvent Blue 35 include:
e Sudan Blue II[2]
e Oil Blue 35[2]

e C.I. 61554[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b077152?utm_src=pdf-interest
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.spartancontrols.com/getmedia/eab74b43-08c2-480a-9071-296e7ac959ef/Oil-Analysis-Handbook.pdf
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/solvent-blue-35.htm
https://www.chemicalbook.com/synthesis/solvent-blue-35.htm
https://patents.google.com/patent/CN104725252A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Blue 2N[2]

Blue B

Oil Blue B

Fat Blue B

Additional trade names and supplier-specific designations include ABCOL Blue B, Atlasol Blue
G, Dayglo Solvent Blue 35, Fabrisol Blue G, Hythenn Blue B, Oil Soluble Blue, Oilsol Blue DB,
Polysolve Blue 35, Rosaplast Blue 635, and Spectra Oil Soluble Blue n.

Physicochemical Properties

Solvent Blue 35 is a dark blue powder that is insoluble in water but soluble in many organic
solvents. A summary of its key quantitative properties is presented in the tables below for easy
reference and comparison.

Table 1: Chemical and Physical Properties of Solvent Blue 35

Property Value Reference
CAS Number 17354-14-2

Molecular Formula C22H26N202

Molecular Weight 350.45 g/mol

Appearance Dark blue powder

Melting Point 120-122 °C

Boiling Point (Predicted) 568.7 £ 50.0 °C

Density (Predicted) 1.179 + 0.06 g/cm3

LogP 6.1 at 23°Cand pH 7

Table 2: Solubility of Solvent Blue 35 in Various Solvents at 20°C
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Solvent Solubility (g/L) Reference
Acetone 13.6

Butyl Acetate 22.3

Methylbenzene (Toluene) 86.3

Dichloromethane 171.3

Ethylalcohol 2.6

Chloroform Slightly soluble

DMSO Slightly soluble (sonicated)

Table 3: Spectroscopic Properties of Solvent Blue 35

Parameter Value Conditions Reference
Amax 648-652 nm in chloroform
Molar Extinction at 648-652nm in
o >16000
Coefficient () chloroform at 0.01g/L

Experimental Protocols

This section provides detailed methodologies for key applications of Solvent Blue 35, including
its synthesis, use in biological staining, and as a colorant in plastics.

Synthesis of Solvent Blue 35

The synthesis of Solvent Blue 35 is typically achieved through the condensation of 1,4-
dihydroxyanthraquinone with n-butylamine.

Materials:
e 1,4-dihydroxyanthraquinone

e n-Butylamine
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o Aromatic acid (catalyst)

o Water

o 500ml four-necked flask equipped with an electric stirrer, thermometer, and reflux condenser
Procedure:

 In the 500ml four-necked flask, combine 35g of 1,4-dihydroxyanthraquinone, 50g of n-
butylamine, 200g of water, and 0.5g of an aromatic acid.

 Stir the mixture and heat it to 75°C.

¢ Maintain the reaction at this temperature for 4 hours.

 After the reaction is complete, cool the mixture to below 40°C.

o Perform suction filtration to collect the product.

o Wash the filter cake three times with hot water.

e Dry the product to obtain Solvent Blue 35.

This method is reported to yield approximately 44.5g of Solvent Blue 35 with a purity of 99.2%.

Staining of Lipids in Biological Samples

Solvent Blue 35, often under the name Sudan Blue Il, is used as a lipophilic stain for the
visualization of lipids, such as triglycerides, in frozen tissue sections.

Materials:

Frozen tissue sections on microscope slides

Solvent Blue 35 staining solution (e.g., saturated solution in 70% ethanol)

Formalin (for fixation)

Propylene glycol
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» Nuclear fast red (counterstain)
e Aqueous mounting medium (e.g., glycerin jelly)
Procedure:

Fix the frozen sections on the slides with fresh 10% formalin.

e Wash the fixed sections with distilled water.
e Immerse the slides in propylene glycol for 5 minutes (repeat once).

 Incubate the slides in the Sudan Black B (Solvent Blue 35) solution for approximately 7
minutes with agitation.

 Differentiate the stain by immersing the slides in 85% propylene glycol for 3 minutes.
» Rinse the slides thoroughly with distilled water.

e Counterstain with Nuclear Fast Red for 3 minutes.

o Wash with tap water, followed by a final rinse in distilled water.

e Mount the coverslip using an aqueous mounting medium.

Expected Results: Lipids, such as fat droplets, will be stained a blue-black color.

Application as a Colorant in Plastics

Solvent Blue 35 is widely used to impart a transparent blue color to various plastics due to its
good heat resistance and light fastness.

General Protocol for Polystyrene (PS):
Materials:
e Polystyrene (PS) pellets

o Solvent Blue 35 powder

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Titanium dioxide (for non-transparent applications)
e A suitable mixing/extrusion system
Procedure:

o For a transparent coloration, a recommended dosage is 0.02% of Solvent Blue 35 by weight
of the polymer.

e For a non-transparent (opaque) coloration, a recommended dosage is 0.025% of Solvent
Blue 35 and 0.1% of titanium dioxide by weight of the polymer.

e Thoroughly mix the Solvent Blue 35 powder (and titanium dioxide if applicable) with the
polystyrene pellets to ensure a homogeneous distribution.

e Process the mixture through an extruder or injection molding machine at the appropriate
temperature for polystyrene. Solvent Blue 35 has a heat resistance in PS of up to 260°C.

Logical Relationships and Classification

The various names and identifiers for Solvent Blue 35 can be organized to show their
relationships, from its general chemical class to specific commercial names.
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Chemical Identity

identifiedlb CAS: 17354-14-2

Anthraquinone Dye 1,4-Bis(butylamino)anthracene-9,10-dione

Common Names & Identifiers

ommonly known as

Oil Blue 35

also known as

Sudan Blue II

also known as

has Colour Index

Solvent Blue 35 C.l. 61554

marketed as

Example Trade Names

marketed as
Fat Blue B
Blue 2N

Rosaplast Blue 635

marketed as

e

Click to download full resolution via product page

Caption: Nomenclature and classification of Solvent Blue 35.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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